Cas no 1782584-28-4 (2-(2-bromo-4-methoxyphenyl)propan-1-amine)

• Product Name: 2-(2-bromo-4-methoxyphenyl)propan-1-amine
• CAS No: 1782584-28-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6564138
• PubChem ID: 82622372
• Update Time: 2025-11-06

2-(2-bromo-4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methoxyphenyl)propan-1-amine
• EN300-1907279
• 1782584-28-4

• Inchi： 1S/C10H14BrNO/c1-7(6-12)9-4-3-8(13-2)5-10(9)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： FVSOKXUIWDMVNS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)CN)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-4-methoxyphenyl)propan-1-amine

Introduction to 2-(2-bromo-4-methoxyphenyl)propan-1-amine (CAS No. 1782584-28-4)

2-(2-bromo-4-methoxyphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1782584-28-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated aromatic ring and an amine-substituted propyl chain, has garnered attention due to its structural versatility and potential biological activity. The presence of both bromine and methoxy groups on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(2-bromo-4-methoxyphenyl)propan-1-amine consists of a benzene ring substituted at the 2-position with a bromine atom and at the 4-position with a methoxy group. This arrangement creates a unique electronic environment that can influence its interactions with biological targets. The propylamine moiety at the 1-position provides a nucleophilic site for further functionalization, enabling the construction of more intricate pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar scaffolds. The bromine atom, in particular, is often utilized in medicinal chemistry due to its ability to participate in various chemical transformations, including cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating complex drug molecules. The methoxy group, on the other hand, can influence the metabolic stability and solubility of the compound, making it an important consideration in drug design.

One of the most compelling aspects of 2-(2-bromo-4-methoxyphenyl)propan-1-amine is its role as a building block in the synthesis of bioactive agents. Researchers have leveraged this compound to develop novel therapeutic entities targeting various disease pathways. For instance, derivatives of this molecule have been investigated for their potential in modulating enzyme activity and receptor binding. The ability to modify both the aromatic ring and the aliphatic chain allows for fine-tuning of pharmacokinetic properties, such as bioavailability and tissue distribution.

Recent studies have highlighted the importance of optimizing molecular structure to enhance drug-like properties. The combination of electronic and steric effects induced by the bromo and methoxy substituents can significantly impact the compound's interactions with biological systems. Computational modeling has been instrumental in predicting these interactions, allowing researchers to design more effective candidates with minimal experimental screening.

The synthesis of 2-(2-bromo-4-methoxyphenyl)propan-1-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or coupling reactions. The choice of synthetic strategy depends on factors such as yield, scalability, and purity requirements. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact.

From a pharmaceutical perspective, 2-(2-bromo-4-methoxyphenyl)propan-1-amine represents an intriguing scaffold for drug discovery. Its structural features make it amenable to modifications that can improve pharmacological profiles. For example, replacing the bromine atom with other halogens or introducing additional functional groups can alter its biological activity significantly. Such modifications are often guided by high-throughput screening data or rational drug design principles.

The compound's potential applications extend beyond traditional small-molecule drugs. It has been explored as a precursor for peptidomimetics and other biologically active peptides. By incorporating this moiety into larger molecules, researchers aim to enhance binding affinity and selectivity towards specific targets. This approach has shown promise in developing treatments for neurological disorders, cancer, and infectious diseases.

Regulatory considerations also play a crucial role in the development and use of 2-(2-bromo-4-methoxyphenyl)propan-1-amine. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for its safe and effective utilization in research settings. Collaborative efforts between academia and industry have facilitated standardized protocols for handling and synthesizing such compounds.

In conclusion,2-(2-bromo-4-methoxyphenyl)propan-1-amine (CAS No. 1782584-28-4) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.